N-(but-3-yn-1-yl)hydroxylamine hydrochloride
Overview
Description
N-(but-3-yn-1-yl)hydroxylamine hydrochloride (N-B3YNHCl) is an organic compound belonging to the family of hydroxylamines. It is a colorless, water-soluble solid that is used in a variety of scientific research applications, including synthesis and biochemical studies. N-B3YNHCl is a versatile compound, with a wide range of applications in the laboratory, and has been used in a variety of studies in recent years.
Scientific Research Applications
N-(but-3-yn-1-yl)hydroxylamine hydrochloride has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, including amino acids, amines, and heterocycles. It has also been used in the synthesis of a variety of pharmaceuticals and biochemicals. In addition, N-(but-3-yn-1-yl)hydroxylamine hydrochloride has been used in the study of enzyme-catalyzed reactions, such as the oxidation of alcohols.
Mechanism of Action
The mechanism of action of N-(but-3-yn-1-yl)hydroxylamine hydrochloride is not fully understood. However, it is believed that the compound acts as a proton donor, donating a proton to an acceptor molecule in order to facilitate the reaction. It is also believed that the compound can act as a nucleophile, reacting with electrophiles to form new bonds.
Biochemical and Physiological Effects
N-(but-3-yn-1-yl)hydroxylamine hydrochloride has been studied for its biochemical and physiological effects. In animal models, the compound has been shown to have a range of effects, including anti-inflammatory, anti-oxidative, and anti-apoptotic effects. In addition, it has been shown to have a protective effect against liver damage caused by acetaminophen.
Advantages and Limitations for Lab Experiments
N-(but-3-yn-1-yl)hydroxylamine hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound, and is easy to synthesize. In addition, it is water-soluble and has a low toxicity. However, the compound can be difficult to handle due to its hygroscopic nature, and it has a relatively low solubility in organic solvents.
Future Directions
N-(but-3-yn-1-yl)hydroxylamine hydrochloride has a wide range of potential applications in scientific research. One potential application is in the development of new drugs and pharmaceuticals. In addition, the compound could be used in the study of enzyme-catalyzed reactions, such as the oxidation of alcohols. Furthermore, it could be used in the study of biochemical and physiological effects, such as anti-inflammatory and anti-oxidative effects. Finally, it could be used in the study of the mechanism of action of other compounds, such as drugs and natural products.
Synthesis Methods
N-(but-3-yn-1-yl)hydroxylamine hydrochloride is synthesized by the reaction of hydroxylamine hydrochloride with 1-butyn-3-ol in the presence of a catalyst. This reaction is carried out in aqueous solution at room temperature. The reaction is exothermic and proceeds rapidly, with a yield of up to 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(but-3-yn-1-yl)hydroxylamine hydrochloride involves the reaction of but-3-yn-1-ol with hydroxylamine hydrochloride in the presence of a catalyst.", "Starting Materials": [ "But-3-yn-1-ol", "Hydroxylamine hydrochloride", "Catalyst (e.g. copper sulfate)" ], "Reaction": [ "Add but-3-yn-1-ol to a round-bottom flask", "Add hydroxylamine hydrochloride to the flask", "Add the catalyst to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with cold water and dry it", "Recrystallize the product from a suitable solvent to obtain N-(but-3-yn-1-yl)hydroxylamine hydrochloride" ] } | |
CAS RN |
2703779-01-3 |
Molecular Formula |
C4H8ClNO |
Molecular Weight |
121.6 |
Purity |
95 |
Origin of Product |
United States |
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